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Compound of Interest

2-(4-Chlorophenyl)-5-
Compound Name:
methylpyridine

cat. No.: B1391992

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(4-Chlorophenyl)-5-
methylpyridine, a heterocyclic aromatic compound of interest in synthetic and medicinal
chemistry. This document details its chemical identity, including its IUPAC name and CAS
number, and outlines a probable synthetic route based on established palladium-catalyzed
cross-coupling methodologies. While specific experimental data for this compound is not
extensively available in peer-reviewed literature, this guide furnishes a detailed, plausible
experimental protocol for its synthesis and characterization. Furthermore, it discusses potential
applications based on the known bioactivity of structurally related compounds.

Chemical Identity and Properties

2-(4-Chlorophenyl)-5-methylpyridine is a substituted pyridine derivative characterized by a 4-
chlorophenyl group at the 2-position and a methyl group at the 5-position of the pyridine ring.
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Identifier Value

IUPAC Name 2-(4-Chlorophenyl)-5-methylpyridine

CAS Number 34123-86-9[1]

Molecular Formula C12H10CIN

Molecular Weight 203.67 g/mol [1]

Canonical SMILES Cclcce(ncl)c2ccec(Cl)ec2

InChl Key UMNDMOVHHMUKTJ-UHFFFAOYSA-N[1]

Note: Experimental physical properties such as melting point and boiling point are not readily
available in published literature.

Synthesis and Experimental Protocols

The synthesis of 2-(4-Chlorophenyl)-5-methylpyridine can be effectively achieved via a
Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction is a powerful and
widely used method for the formation of carbon-carbon bonds, particularly for the synthesis of
biaryl compounds. The proposed synthetic pathway involves the coupling of a halosubstituted
pyridine with a phenylboronic acid derivative.

Proposed Synthetic Route: Suzuki-Miyaura Coupling

A plausible and efficient method for the synthesis of 2-(4-Chlorophenyl)-5-methylpyridine is
the Suzuki-Miyaura cross-coupling of 2-bromo-5-methylpyridine with 4-chlorophenylboronic
acid. This reaction typically utilizes a palladium catalyst, a phosphine ligand, and a base in a
suitable solvent system.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://cymitquimica.com/products/10-F200815/2-4-chlorophenyl-5-methylpyridine/
https://cymitquimica.com/products/10-F200815/2-4-chlorophenyl-5-methylpyridine/
https://cymitquimica.com/products/10-F200815/2-4-chlorophenyl-5-methylpyridine/
https://www.benchchem.com/product/b1391992?utm_src=pdf-body
https://www.benchchem.com/product/b1391992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1391992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Reactants

4-Chlorophenylboronic Acid

2-Bromo-5-methylpyridine

Reaction Conditions

Reflux (80-100 °C)

Dioxane/Water or Toluene/Ethanol/Water

K2COs or Naz2COs

Work-up &
Purification

2-(4-Ch|orophenyl)-s-methylpyridinej

Pd(PPhs)s
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Synthesis of
2-(4-Chlorophenyl)-5-methylpyridine

Spectroscopic Characterization
(NMR, MS, IR)
& Purity Assessment (LC-MS, HPLC)

Initial Biological Screening
(e.g., cytotoxicity, antimicrobial,
enzyme inhibition assays)

Structure-Activity Relationship (SAR)
Studies via Analogue Synthesis

Target Identification and
Mechanism of Action Studies

Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-(4-Chlorophenyl)-5-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1391992#iupac-name-and-cas-number-for-2-4-
chlorophenyl-5-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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